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Compound of Interest

Compound Name: (+)-JQ1-OH

Cat. No.: B12375107 Get Quote

Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) for (+)-JQ1-OH is not

publicly available. This guidance is based on the available safety information for its parent

compound, (+)-JQ1, its enantiomer, (-)-JQ1, and established best practices for handling and

disposing of novel research chemicals. Researchers must treat (+)-JQ1-OH as a potentially

hazardous substance of unknown toxicity and consult their institution's Environmental Health

and Safety (EHS) department for specific disposal protocols.

(+)-JQ1-OH is the major metabolite of the potent BET bromodomain inhibitor, (+)-JQ1.[1]

Proper handling and disposal are critical for laboratory safety and environmental protection.

This document provides a step-by-step guide for researchers, scientists, and drug development

professionals.

Key Safety and Handling Information
Given the lack of a specific SDS for (+)-JQ1-OH, it is prudent to adopt the safety precautions

applicable to its parent compound and similar small molecule inhibitors. The SDS for the

enantiomer, (-)-JQ1, indicates that it is not classified as a hazardous substance.[2] However, it

is recommended to handle (+)-JQ1-OH with caution. A safety data sheet for a bromodomain

inhibitor set that includes (-)-JQ1 suggests that the material may be irritating to mucous

membranes and the upper respiratory tract and may be harmful by inhalation or skin

absorption.[3]

Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12375107?utm_src=pdf-interest
https://www.benchchem.com/product/b12375107?utm_src=pdf-body
https://www.benchchem.com/product/b12375107?utm_src=pdf-body
https://www.benchchem.com/product/b12375107?utm_src=pdf-body
https://www.medchemexpress.com/plus-jq1-oh.html
https://www.benchchem.com/product/b12375107?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11232m.pdf
https://www.benchchem.com/product/b12375107?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28315m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Body Protection: A lab coat is required.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.[4]

Quantitative Data
The following table summarizes key quantitative data for (+)-JQ1-OH and its parent compound,

(+)-JQ1.

Property Value Compound Source(s)

Molecular Formula C₂₃H₂₅ClN₄O₃S (+)-JQ1-OH [1]

Molecular Weight 472.99 g/mol (+)-JQ1-OH [1]

Molecular Formula C₂₃H₂₅ClN₄O₂S (+)-JQ1 [5]

Molecular Weight 456.99 g/mol (+)-JQ1 [5]

Storage Temperature -20°C (+)-JQ1 [5]

Solubility (in DMSO) >10 mM (+)-JQ1 [6]

Step-by-Step Disposal Procedure
The disposal of (+)-JQ1-OH must be managed through your institution's hazardous waste

program.[4] Under no circumstances should this chemical be disposed of down the drain or in

regular trash.

1. Waste Characterization and Segregation:

Treat all (+)-JQ1-OH waste (solid, liquid solutions, and contaminated materials) as

hazardous chemical waste.
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Segregate (+)-JQ1-OH waste from other waste streams to avoid potential chemical

reactions.[4] As it is a chlorinated organic compound, it should not be mixed with non-

halogenated waste.

2. Preparing Waste for Disposal:

Solid Waste:

Collect any unused or expired solid (+)-JQ1-OH in its original vial or a clearly labeled,

sealed container.

Place all disposables contaminated with solid (+)-JQ1-OH (e.g., weigh boats, spatulas,

contaminated gloves) into a designated, sealed plastic bag or container labeled

"Hazardous Waste."

Liquid Waste:

Collect all solutions containing (+)-JQ1-OH in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

The container must be compatible with the solvents used (e.g., a high-density

polyethylene or glass container for DMSO or ethanol solutions).

Do not overfill the waste container; leave at least 10% headspace.

Labeling:

Clearly label all waste containers with:

"Hazardous Waste"

The full chemical name: "(+)-JQ1-OH"

The solvent(s) and their approximate concentrations.

The date of accumulation.

The Principal Investigator's name and lab location.
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3. On-Site Accumulation:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[4]

Ensure containers are kept tightly closed except when adding waste.[4]

The SAA should have secondary containment to prevent spills.[4]

4. Arranging for Disposal:

Follow your institution's specific procedures for requesting a chemical waste pickup from the

EHS department.[4]

Provide the EHS department with all available information about the compound.

Experimental Protocols
While specific experimental protocols for the disposal of (+)-JQ1-OH are not available, the

general principles of handling and disposing of potent small molecule inhibitors in a research

setting apply. The procedures outlined above are derived from best practices for managing

uncharacterized research chemicals.

Disposal Workflow Diagram
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Proper Disposal Workflow for (+)-JQ1-OH

Waste Generation

Waste Segregation & Collection

Labeling

Storage

Disposal

Solid (+)-JQ1-OH Waste
(unused chemical, contaminated labware)

Collect in separate, labeled
hazardous waste containers

Liquid (+)-JQ1-OH Waste
(solutions in solvents like DMSO)

Label with 'Hazardous Waste',
chemical name, constituents, and date

Store in designated Satellite
Accumulation Area (SAA) with

secondary containment

Arrange for pickup by
Institutional EHS Department
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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